Cas no 2763946-73-0 (5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2763946-73-0
• MF: C₆H₃BrClFO₃S
• MW: 289.506622552872
• CID: 6494443
• PubChem ID: 165983080
• Update Time: 2025-06-08

5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2763946-73-0
• 5-bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride
• EN300-37026244
• 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3BrClFO3S/c7-3-1-4(8)6(10)5(2-3)13(9,11)12/h1-2,10H
• InChI Key： DASOIVGHJMBTPW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)S(=O)(=O)F)O)Cl

Computed Properties

• Exact Mass: 287.86588g/mol
• Monoisotopic Mass: 287.86588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride

Professional Introduction to 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2763946-73-0)

5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the CAS number 2763946-73-0, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its molecular structure, featuring both bromine and chlorine substituents along with a hydroxyl and a sulfonyl fluoride group, makes it a valuable building block for medicinal chemists.

The significance of 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex scaffolds found in many drug candidates. The presence of both bromine and chlorine atoms provides multiple sites for selective functionalization, allowing for the introduction of additional pharmacophores or modifications that can enhance the biological activity of the final product. Furthermore, the sulfonyl fluoride group is particularly interesting as it can be readily converted into other functional groups such as sulfonamides or carboxylic acids, which are common motifs in drug design.

In recent years, there has been a surge in research focused on developing new strategies for the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules. 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride has emerged as a key intermediate in this context, facilitating the construction of nitrogen-containing heterocycles such as pyrimidines and pyrazoles. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to serve as a precursor for these heterocycles has made it an indispensable tool in synthetic organic chemistry.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride to develop novel therapeutic agents. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromine and chlorine substituents allow for selective cross-coupling reactions via palladium-catalyzed processes, enabling the introduction of aryl groups at specific positions within the molecule. This level of control is essential for optimizing the pharmacokinetic properties of drug candidates.

Moreover, the hydroxyl group in 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride provides an additional site for functionalization, which can be exploited to enhance solubility or binding affinity. This versatility has made it a popular choice for medicinal chemists who are tasked with designing molecules that must meet stringent pharmacological requirements. The sulfonyl fluoride group also plays a crucial role in these modifications, as it can be transformed into more hydrophilic or lipophilic moieties depending on the desired properties of the final drug candidate.

The synthetic methodologies involving 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride have been refined over time to achieve higher yields and purities, making it more accessible for industrial-scale applications. Recent advancements in flow chemistry have further enhanced its utility by allowing for continuous processing and improved safety profiles during synthesis. These innovations have not only streamlined the production of this intermediate but also opened up new possibilities for its use in complex drug development pipelines.

In conclusion, 5-Bromo-3-chloro-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2763946-73-0) is a multifaceted compound that plays a pivotal role in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules with diverse therapeutic applications. As research continues to evolve, it is likely that this compound will remain at the forefront of drug discovery efforts, contributing to the development of new treatments for a wide range of diseases.